Cas no 2229350-29-0 (3-(5-fluoro-2-nitrophenyl)methylazetidin-3-ol)

• Product Name: 3-(5-fluoro-2-nitrophenyl)methylazetidin-3-ol
• CAS No: 2229350-29-0
• MF: C₁₀H₁₁FN₂O₃
• MW: 226.204345941544
• CID: 5846786
• PubChem ID: 165783326
• Update Time: 2025-06-08

3-(5-fluoro-2-nitrophenyl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-fluoro-2-nitrophenyl)methylazetidin-3-ol
• EN300-1793364
• 3-[(5-fluoro-2-nitrophenyl)methyl]azetidin-3-ol
• 2229350-29-0

• Inchi： 1S/C10H11FN2O3/c11-8-1-2-9(13(15)16)7(3-8)4-10(14)5-12-6-10/h1-3,12,14H,4-6H2
• InChI Key： NECALKDLTPJMKI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CC1(CNC1)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.07537038g/mol
• Monoisotopic Mass: 226.07537038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 78.1Ų

Additional information on 3-(5-fluoro-2-nitrophenyl)methylazetidin-3-ol

Comprehensive Overview of 3-(5-fluoro-2-nitrophenyl)methylazetidin-3-ol (CAS No. 2229350-29-0)

The compound 3-(5-fluoro-2-nitrophenyl)methylazetidin-3-ol (CAS No. 2229350-29-0) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the azetidin-3-ol core and the 5-fluoro-2-nitrophenyl moiety, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the growing demand for novel small-molecule therapeutics targeting complex diseases.

In recent years, the scientific community has focused on optimizing the synthesis of 3-(5-fluoro-2-nitrophenyl)methylazetidin-3-ol to improve yield and purity. This aligns with the broader trend of green chemistry and sustainable manufacturing, as industries seek to reduce waste and energy consumption. The compound's nitrophenyl group, combined with the fluoro substituent, offers intriguing reactivity patterns that can be leveraged in catalytic transformations, a hot topic in organic chemistry forums and publications.

One of the most frequently searched questions related to this compound is: "What are the spectroscopic characteristics of 3-(5-fluoro-2-nitrophenyl)methylazetidin-3-ol?" Analytical techniques such as NMR, IR, and mass spectrometry are critical for its characterization. The fluoro atom introduces distinct shifts in NMR spectra, while the nitro group provides strong IR absorption bands, making it easier for researchers to identify and quantify the compound in complex mixtures.

The azetidin-3-ol scaffold in 3-(5-fluoro-2-nitrophenyl)methylazetidin-3-ol is also a focal point for medicinal chemists exploring beta-lactam analogs. With antibiotic resistance becoming a global health crisis, non-traditional azetidine derivatives are being investigated for their potential to bypass resistance mechanisms. This connection to antimicrobial research has driven increased interest in the compound, as evidenced by its rising mentions in patent literature and academic journals.

Another trending topic tied to this molecule is its role in photopharmacology, where light-sensitive compounds are used to control drug activity with spatial and temporal precision. The nitrophenyl group in 3-(5-fluoro-2-nitrophenyl)methylazetidin-3-ol could serve as a photoswitchable element, a feature highly sought after in the development of next-generation therapeutics. This application aligns with the surge in searches for "smart drugs" and "light-activated molecules" across scientific databases.

From a regulatory standpoint, the compound's fluoro and nitro functionalities necessitate careful handling, though it remains outside restricted categories. Environmental scientists are examining its biodegradation pathways, reflecting the broader emphasis on eco-friendly chemicals in industrial workflows. Computational chemists have also modeled its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), addressing another common query: "Is 3-(5-fluoro-2-nitrophenyl)methylazetidin-3-ol suitable for preclinical studies?"

In summary, 3-(5-fluoro-2-nitrophenyl)methylazetidin-3-ol (CAS No. 2229350-29-0) represents a versatile building block with multifaceted applications. Its relevance to drug discovery, green synthesis, and emerging technologies like photopharmacology ensures its continued prominence in scientific discourse. As research progresses, this compound may unlock new possibilities in addressing unmet medical and industrial challenges.